Cas no 123848-64-6 (Benzenesulfonic acid,4-amino-2-(methylamino)-)
123848-64-6 structure
Product Name:Benzenesulfonic acid,4-amino-2-(methylamino)-
CAS No:123848-64-6
MF:C7H10N2O3S
MW:202.230900287628
CID:138367
PubChem ID:19366270
Update Time:2025-04-19
Benzenesulfonic acid,4-amino-2-(methylamino)- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonic acid,4-amino-2-(methylamino)-
- 2-amino-4-(methylamino)benzenesulfonic acid
- 2-AMINO-4-METHYLAMINOBENZENE SULFONIC ACID
- 1-amino-3-methylaminobenzene-4-sulfonic acid
- 2-methylamino-4-aminobenzenesulfonic acid
- 3-(N-methyl-amino)aniline-4-sulfonic acid
- 4-amino-2-(N-methylamino)benzenesulfonic acid
- 4-amino-2-methylamino-benzenesulfonic acid
- N-Methylm-PDSA]
- 4-Amino-2(N-methylamino)benzenesulfonicacid
- AKOS015910861
- 123848-64-6
- 2-Amino-4-(methylamino)benzene-1-sulfonic acid
- DTXSID80598410
- SCHEMBL8115862
- 4-AMINO-2(N-METHYLAMINO)BENZENESULFONIC ACID
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- Inchi: 1S/C7H10N2O3S/c1-9-5-2-3-7(6(8)4-5)13(10,11)12/h2-4,9H,8H2,1H3,(H,10,11,12)
- InChI Key: UNNDLMGRNQEHSU-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1N)NC)(=O)(=O)O
Computed Properties
- Exact Mass: 202.04100
- Monoisotopic Mass: 202.04121336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.51
- Refractive Index: 1.652
- PSA: 100.80000
- LogP: 2.29220
Benzenesulfonic acid,4-amino-2-(methylamino)- Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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